2,6,7,8-Tetrahydro-8-methyl-imidazo[1,2-a]pyrimidin-5(3H)-one

• IUPAC Name: 8-methyl-2,3,6,7-tetrahydro-1H-imidazo[1,2-a]pyrimidin-8-ium-5-one;iodide
• InChI: InChI=1S/C7H11N3O.HI/c1-9-4-2-6(11)10-5-3-8-7(9)10;/h2-5H2,1H3;1H
• InChI Key: QLPPDRSTXKLIDU-UHFFFAOYSA-N
• Canonical SMILES: C[N+]1=C2NCCN2C(=O)CC1.[I-]
• Molecular Formula: C7H12IN3O
• Molecular Weight: 281.09 g/mol

Description

“2,6,7,8-Tetrahydro-8-methyl-imidazo[1,2-a]pyrimidin-5(3H)-one” is a compound that belongs to the class of imidazo[1,2-a]pyrimidines. Imidazo[1,2-a]pyrimidines have been receiving significant attention in the synthetic chemistry community due to their wide range of applications in medicinal chemistry.

Synthesis Analysis

Imidazo[1,2-a]pyrimidines can be synthesized through different chemosynthetic methodologies such as multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation, aza-Michael–Mannich reaction, and chiral compounds synthesis.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyrimidines is complex and can be modified at various positions to create a wide range of compounds with different properties.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of imidazo[1,2-a]pyrimidines include multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation, aza-Michael–Mannich reaction, and chiral compounds synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of imidazo[1,2-a]pyrimidines can vary widely depending on the specific compound and its functional groups.

Future Directions

Imidazo[1,2-a]pyrimidines have a wide range of applications in medicinal chemistry, and there is ongoing research into new synthetic approaches and functionalizations. This suggests that these compounds will continue to be an area of interest in the future.